Cas no 90559-98-1 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester
• CAS No: 90559-98-1
• MF: C₉H₁₁N₅O₂S
• MW: 253.280939340591
• MDL: MFCD00067816
• CID: 802935
• Update Time: 2023-11-06

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester
• Ethyl 7-amino-2-(methylthio)[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylate
• ETHYL 7-AMINO-2-(METHYLTHIO)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• ethyl 7-amino-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 5-Amino-6-ethoxycarbonyl-2-methylthio-1,2,4-triazolo<1,5-a>pyrimidine
• 7-Amino-2-methylmercapto-6-aethoxycarbonyl-s-triazolo<1.5-a>pyrimidin
• HMS2594J10
• HMS546J13
• Ethyl 7-amino-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (ACI)
• s-Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-2-(methylthio)-, ethyl ester (7CI)

• MDL： MFCD00067816
• Inchi： 1S/C9H11N5O2S/c1-3-16-7(15)5-4-11-8-12-9(17-2)13-14(8)6(5)10/h4H,3,10H2,1-2H3
• InChI Key： GULODKWZYHQFFL-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N)N2C(=NC(SC)=N2)N=C1)OCC

Computed Properties

• Exact Mass: 253.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 120.70000
• LogP: 1.18630